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Compound of Interest

Compound Name: AMTB hydrochloride

Cat. No.: B1667263

For Immediate Release

This technical guide provides an in-depth overview of AMTB hydrochloride, a potent
pharmacological tool for researchers in neuroscience and drug development. This document
outlines its core physicochemical properties, biological activities, and key experimental data,
presented for a scientific audience.

Core Molecular and Physical Data

AMTB hydrochloride is a well-characterized small molecule with the following key identifiers
and properties:

Property Value Citations

N-(3-Aminopropyl)-2-[(3-

methylphenyl)methoxy]-N-(2-
Chemical Name _ yipheny) }_/] ( [1]
thienylmethyl)benzamide

hydrochloride
Molecular Formula C23H26N202S.HCI [1]
Molecular Weight 430.99 g/mol [1]
CAS Number 926023-82-7 [1]
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Biological Activity and Quantitative Data

AMTB hydrochloride is recognized as a dual-action agent, functioning as a TRPM8 channel
blocker and a non-selective inhibitor of voltage-gated sodium channels (NaV).[2]

TRPMS8 Channel Inhibition

AMTB hydrochloride is a selective blocker of the Transient Receptor Potential Melastatin 8
(TRPMB8) channel.[2] It has been shown to inhibit the activation of TRPM8 channels induced by
icilin.[3]

Parameter Value Cell Line Assay Citations
HEK293 cells N )
_ Icilin-activated
pIC50 6.23 expressing ) [3]
Ca2+ influx
TRPMS8

Voltage-Gated Sodium Channel Inhibition

AMTB hydrochloride also demonstrates non-selective inhibitory activity across a range of
voltage-gated sodium channel subtypes.

NaV Subtype pIC50 Assay Citations

Veratridine-induced
NaV1.1 - Navl1.8 4.83 - 5.69 membrane potential [2]

changes

In Vivo Efficacy in a Rat Model of Overactive Bladder

Intravenous administration of AMTB hydrochloride has been demonstrated to be effective in
an anesthetized rat model of overactive bladder.
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Dose (intravenous)

Effect

Citations

3 mg/kg

Decreased the frequency of
volume-induced bladder
contractions without affecting

the amplitude of contraction.

[3]

10 mg/kg

Significantly attenuated reflex
responses to noxious urinary

bladder distension.

[3]

IDS0

2.42 + 0.46 mg/kg (for
visceromotor reflex response)

[3]

Signaling Pathways

TRPMS8 Channel Inhibition Pathway

AMTB hydrochloride acts as an antagonist at the TRPMS8 channel, a non-selective cation

channel. The activation of TRPMS8 is a complex process regulated by various intracellular

signaling molecules, including phosphatidylinositol 4,5-bisphosphate (PIP2), G-proteins, and
protein kinases. AMTB hydrochloride is thought to interfere with the channel's gating
mechanism, preventing the influx of cations like Ca2+ and Na+ that is normally triggered by

cold temperatures or agonists like menthol and icilin.
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AMTB hydrochloride Na+ (extracellular) Figure 2. Conceptual diagram of AMTB hydrochloride blocking the voltage-gated sodium channel pore.
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Figure 3. Experimental workflow for assessing AMTB hydrochloride in a rat model of overactive bladder.

Anesthetize female Sprague-Dawley rats
(e.g., with isoflurane)

!

Catheterize the bladder for infusion and
pressure measurement. Catheterize a vein
for drug administration.

!

Record baseline volume-induced
bladder contractions.

!

Administer AMTB hydrochloride
intravenously (e.g., 3 mg/kg).

Continuously record bladder pressure to
measure frequency and amplitude of contractions.

Analyze changes in bladder contraction
frequency and amplitude post-drug administration.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [AMTB Hydrochloride: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667263#amtb-hydrochloride-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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